Cas no 138350-80-8 (1(3H)-Isobenzofuranone, 3-butylidene-6,7-dimethoxy-, (Z)-)

• Product Name: 1(3H)-Isobenzofuranone, 3-butylidene-6,7-dimethoxy-, (Z)-
• CAS No: 138350-80-8
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 1261874
• PubChem ID: 67893716
• Update Time: 2025-04-20

1(3H)-Isobenzofuranone, 3-butylidene-6,7-dimethoxy-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3-butylidene-6,7-dimethoxy-, (Z)-
• 3-butylidene-6,7-dimethoxy-2-benzofuran-1-one
• 138350-80-8
• 3-Butylidene-6,7-dimethoxy-2-benzofuran-1(3H)-one
• DTXSID40737762

• Inchi： 1S/C14H16O4/c1-4-5-6-10-9-7-8-11(16-2)13(17-3)12(9)14(15)18-10/h6-8H,4-5H2,1-3H3
• InChI Key： CUEMNNLTIOIMRI-UHFFFAOYSA-N
• SMILES： O1C(C2C(=C(C=CC=2C1=CCCC)OC)OC)=O

Computed Properties

• Exact Mass: 248.10488
• Monoisotopic Mass: 248.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76